Cas no 1261787-44-3 (1-Cyano-3-iodonaphthalene)

• Product Name: 1-Cyano-3-iodonaphthalene
• CAS No: 1261787-44-3
• MF: C₁₁H₆IN
• MW: 279.076514720917
• CID: 4936181
• Update Time: 2025-09-27

1-Cyano-3-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Cyano-3-iodonaphthalene

• Inchi： 1S/C11H6IN/c12-10-5-8-3-1-2-4-11(8)9(6-10)7-13/h1-6H
• InChI Key： GQCDDPVGVWVCPP-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on 1-Cyano-3-iodonaphthalene

Introduction to 1-Cyano-3-iodonaphthalene (CAS No. 1261787-44-3)

1-Cyano-3-iodonaphthalene, with the chemical formula C₁₀H₅INO, is a significant intermediate in modern organic synthesis and pharmaceutical chemistry. Its molecular structure, featuring a naphthalene core substituted with a cyano group at the 1-position and an iodine atom at the 3-position, makes it a versatile building block for various chemical transformations. This compound has garnered considerable attention in recent years due to its utility in constructing complex heterocyclic scaffolds and as a precursor in the development of novel therapeutic agents.

The CAS No. 1261787-44-3 uniquely identifies this chemical entity, ensuring precise documentation and regulatory compliance in industrial and academic settings. The presence of both electron-withdrawing (cyano) and electron-donating (iodine) groups on the aromatic system imparts unique reactivity, making 1-Cyano-3-iodonaphthalene particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals and agrochemicals.

In recent years, advancements in synthetic methodologies have highlighted the role of 1-Cyano-3-iodonaphthalene in constructing complex molecular architectures. For instance, its application in palladium-catalyzed C-H activation has enabled the efficient formation of carbon-carbon bonds under mild conditions. This approach has been particularly useful in the total synthesis of natural products, where traditional methods may be cumbersome or low-yielding.

Moreover, the cyano group in 1-Cyano-3-iodonaphthalene serves as a versatile handle for further functionalization. It can be hydrolyzed to a carboxylate group, converted into an amide or ester, or undergo reduction to form an amine. Such transformations are essential in drug discovery pipelines, where modifications at specific positions can fine-tune biological activity. The iodine atom, on the other hand, is readily removable via metal-halogen exchange or oxidative coupling reactions, providing access to diverse pharmacophores.

Recent studies have also explored the use of 1-Cyano-3-iodonaphthalene in medicinal chemistry. Its derivatives have been investigated for their potential as kinase inhibitors, anticancer agents, and antimicrobial compounds. The naphthalene scaffold is particularly well-suited for these applications due to its ability to mimic bioactive heterocycles found in natural products. For example, structural analogs of 1-Cyano-3-iodonaphthalene have shown promise in inhibiting tyrosine kinases, which are implicated in various cancers.

The synthesis of 1-Cyano-3-iodonaphthalene itself is an area of active research. Modern synthetic routes often involve halogenation strategies on pre-functionalized naphthalenes or cyanation of appropriately substituted precursors. Catalytic methods have been developed to improve yields and reduce byproduct formation, aligning with green chemistry principles. These innovations ensure that high-purity 1-Cyano-3-iodonaphthalene can be obtained efficiently for downstream applications.

In conclusion, 1-Cyano-3-iodonaphthalene (CAS No. 1261787-44-3) is a cornerstone compound in synthetic chemistry with far-reaching implications in pharmaceutical development. Its unique structural features enable a wide range of transformations, making it indispensable for researchers aiming to construct complex molecules. As methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation across multiple scientific disciplines.